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L Median
. Objective .
i Prior . Progression-
Trial . Dosing RECIST Response o
Cancer Type Therapies . Free Key Findings
Phase . Schedule Version Rate .
(Median) Survival
(ORR)
(PFS)
NOTCH1-mutant Phase Il Chemotherapy  140mg,2 RECIST 17% (1of 5 months (all One
HNSCC [1] & days/week 1.1[1] 6 8 pts) [1] confirmed
Immunotherapy [1] evaluable partial
pts) response
(49%
reduction);
prolonged
stable disease
observed [1]
Relapsed/Refractory Phase 5 lines [2] 60 mg or Revised 14% (7 of Not specified  Modest
Lymphoma [2] 1l 80 mg, Cheson 50pts)[2] [2] efficacy with
daily [2] Criteria significant
[2] toxicity in
heavily
pretreated
population [2]
Advanced Solid Phase |  Not specified Multiple RECIST One Not primary Partial
Tumors [3] [4] Schedules 1.1 Partial endpoint response in a
Response HNSCC
[3114] patient with a
NOTCH1
mutation;
established
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L Median
. Objective .
i Prior i Progression-
Trial . Dosing RECIST Response -
Cancer Type Therapies . Free Key Findings
Phase . Schedule Version Rate .
(Median) Survival
(ORR)
(PFS)
recommended
Phase Il dose
(3] [4]
Mycosis Fungoides  Proof- Topical 2% gel, CAILS* 0% (0of9 Not No clinical
(Topical) [5] of- therapies daily pts) applicable efficacy
Concept despite
achieving
meaningful
cutaneous

drug levels [5]

*CAILS (Composite Assessment of Index Lesion Severity) is a disease-specific assessment tool for cutaneous T-cell lymphoma,

not RECIST [5].

Experimental Protocols for RECIST Assessment

The methodology for assessing tumor response with RECIST in bimiralisib trials followed a structured workflow.
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The key methodological steps include:

¢ Patient Selection: Trials enrolled patients with advanced, treatment-refractory cancers. Specific studies, like the one in
HNSCC, required the presence of a NOTCHL1 loss-of-function mutation confirmed by clinical sequencing [1].

¢ Baseline Tumor Assessment: At the start of the study, baseline imaging (primarily CT scans) was performed. Following

RECIST 1.1 guidelines [6] [7]:

o Target Lesions: Up to 5 representative lesions in total (maximum of 2 per organ) were selected and measured. The

sum of their longest diameters was calculated as the baseline sum [6].
o Non-Target Lesions: All other lesions were identified and followed qualitatively for presence or absence [6].

¢ Treatment and Follow-up Imaging: Patients received bimiralisib on the protocol-defined schedule. Tumor assessments

via CT imaging were repeated at regular intervals, typically every 6 weeks [1].
¢ Response Evaluation per RECIST 1.1: Tumor measurements from follow-up scans were compared to baseline and
categorized as follows [6]:
o Complete Response (CR): Disappearance of all target and non-target lesions.

o Partial Response (PR): At least a 30% decrease in the sum of diameters of target lesions, with no progression in

non-target lesions.

o Stable Disease (SD): Neither sufficient shrinkage to qualify for PR nor sufficient increase to qualify for progressive

disease.

o Progressive Disease (PD): At least a 20% increase in the sum of diameters of target lesions, or the appearance of

one or more new lesions.
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¢ Biomarker Correlative Studies: Some trials incorporated exploratory biomarker analyses, such as assessing circulating
tumor DNA (ctDNA) for NOTCH1 mutations and performing immunohistochemistry on tumor samples to measure
cleaved NOTCHL1 protein levels, to validate the molecular target [1].

Key Insights on RECIST and Bimiralisib

e RECIST is a Gold Standard but Has Limitations: RECIST 1.1 is the established standard for objective response
assessment in solid tumor trials [7]. However, for newer targeted therapies, changes in tumor size alone may not fully
capture clinical benefit, as these drugs can cause tumor necrosis without immediate shrinkage [7].

¢ Intermittent Dosing Improved Tolerability: The Phase | solid tumor trial found that intermittent dosing schedules (e.g.,
bimiralisib taken 2 consecutive days per week) resulted in fewer high-grade adverse events like hyperglycemia, while
maintaining drug exposure, making this schedule preferable for further development [3] [4].

¢ Context of Use is Critical: The modest ORR of bimiralisib must be interpreted in the context of heavily pre-treated,
refractory patient populations. In these settings, achieving stable disease or a limited partial response can be
meaningful, as reflected in the median PFS of 5 months for HNSCC patients [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or
therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied,

regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our

Ph.D. Support Team for a compatibility check]
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